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Compound of Interest |

1-Bromo-3-(bromomethyl)-2-
Compound Name:

chlorobenzene
CAS No.: 1044256-89-4
Cat. No.: B1289238

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of available data for halogenated toluene
derivatives. Specific physical property data for 1-Bromo-3-(bromomethyl)-2-chlorobenzene
is not readily available in publicly accessible databases. The following sections detail the
properties of closely related isomers to serve as a reference.

Introduction

This technical guide outlines the physical and chemical properties of several brominated and
chlorinated toluene derivatives. Due to the absence of specific experimental data for 1-Bromo-
3-(bromomethyl)-2-chlorobenzene, this paper presents a comparative analysis of its isomers:
2-Bromo-1-(bromomethyl)-3-chlorobenzene and 1-(Bromomethyl)-3-chlorobenzene.
Understanding the physicochemical characteristics of these compounds is crucial for their
application in organic synthesis and drug discovery, particularly as intermediates and building
blocks.
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Comparative Analysis of Isomeric Structures

The precise positioning of halogen and methyl substituents on the benzene ring significantly
influences the physical and chemical properties of a compound. The diagram below illustrates
the structural differences between the requested compound and related isomers for which data

is available.

Structural Comparison of Isomers
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Figure 1: Logical relationship between the requested compound and its isomers.

Physical Properties of Related Isomers

The following table summarizes the key physical properties of two isomers closely related to 1-
Bromo-3-(bromomethyl)-2-chlorobenzene. These values are compiled from various

chemical databases and literature sources.
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2-Bromo-1-
1-(Bromomethyl)-3-
Property (bromomethyl)-3-
chlorobenzene
chlorobenzene

CAS Number 220453-60-1[1] 766-80-3[2][3][4]
Molecular Formula C7HsBr2CI[1] C7HeBrCI[2][3][4]
Molecular Weight 284.37 g/mol [1] 205.48 g/mol [3]
Appearance Not specified Clear light brown liquid[3]
Boiling Point Not specified 109-110 °C at 12 mmHg|[5]
Density Not specified 1.565 g/mL at 25 °C[5]
Refractive Index Not specified n20/D 1.588 (lit.)[5]
Solubility Not specified Decomposes in water[2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are not explicitly provided in the surveyed literature. The values are generally reported as
literature ("lit.") values from established chemical suppliers and databases.[5]

A general synthetic route for a related compound, 1-bromo-2-(bromomethyl)-3-nitrobenzene,
involves the radical bromination of 2-bromo-6-nitrotoluene using N-bromosuccinimide and a
radical initiator like benzoyl peroxide in a suitable solvent such as chlorobenzene, followed by
reflux.[6] This suggests that similar side-chain bromination of a corresponding toluene
derivative could be a viable synthetic pathway.

The workflow for a typical electrophilic aromatic bromination, a common method for introducing
a bromine atom to the benzene ring, is outlined below.
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Figure 2: General workflow for electrophilic aromatic bromination.

Signaling Pathways and Biological Activity

There is no information available in the searched literature regarding any signaling pathways or
specific biological activities associated with 1-Bromo-3-(bromomethyl)-2-chlorobenzene or
its closely related isomers. These compounds are primarily utilized as intermediates in organic

synthesis.
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Conclusion

While specific data for 1-Bromo-3-(bromomethyl)-2-chlorobenzene remains elusive, the
physical properties of its isomers, 2-Bromo-1-(bromomethyl)-3-chlorobenzene and 1-
(Bromomethyl)-3-chlorobenzene, provide valuable reference points for researchers. The
provided data, compiled from reputable sources, can aid in the design of synthetic routes and
the prediction of physicochemical behavior. Further experimental investigation is required to
fully characterize the properties of 1-Bromo-3-(bromomethyl)-2-chlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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